Cas no 871333-99-2 (((1S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid)

(1S)-1,7,7-Trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid is a chiral bicyclic boronic acid derivative with a rigid norbornene scaffold, offering sterically defined reactivity for asymmetric synthesis. Its constrained structure enhances selectivity in Suzuki-Miyaura cross-coupling reactions, particularly for constructing stereocenters in complex molecules. The (1S)-enantiomer provides precise stereochemical control, making it valuable for pharmaceutical and agrochemical applications. The boronic acid moiety enables efficient transmetalation with palladium catalysts, while the bicyclic framework improves stability under reaction conditions. This compound is particularly useful in synthesizing chiral intermediates where steric and electronic tuning are critical. Its high purity and defined configuration ensure reproducibility in catalytic transformations.
((1S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid structure
871333-99-2 structure
Product name:((1S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid
CAS No:871333-99-2
MF:C10H17BO2
Molecular Weight:180.05178
MDL:MFCD08705231
CID:719582
PubChem ID:44119811

((1S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid Properties

Names and Identifiers

    • Boronic acid,B-[(1S,4R)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl]-
    • (1S)-1,7,7-Trimethylbicyclo[2.2.1]Hept-2-en-2-Ylboronic Acid
    • (1S)-1,7,7-Trimethylnorborn-2-ene-2-boronic acid
    • ((1S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid
    • C10H17BO2
    • AKOS015840275
    • [(1S)-1,7,7-Trimethylbicyclo[2.2.1]hept-2-en-2-yl]boronic acid
    • SCHEMBL2386155
    • AB85745
    • [(1S)-1,7,7-trimethyl-2-bicyclo[2.2.1]hept-2-enyl]boronic acid
    • BS-22441
    • DB-007959
    • MFCD08705231
    • 871333-99-2
    • AKOS015893190
    • MDL： MFCD08705231
    • Inchi： InChI=1S/C10H17BO2/c1-9(2)7-4-5-10(9,3)8(6-7)11(12)13/h6-7,12-13H,4-5H2,1-3H3/t7-,10+/m1/s1
    • InChIKey： ZGDNWNBGFZOLLT-XCBNKYQSSA-N
    • SMILES： CC1(C)C2CC[C@@]1(C)C(=C2)B(O)O

Computed Properties

  • 精确分子量: 180.13200
  • 同位素质量: 180.132
  • Isotope Atom Count: 0
  • 氢键供体数量: 2
  • 氢键受体数量: 2
  • 重原子数量: 13
  • 可旋转化学键数量: 1
  • 复杂度: 270
  • 共价键单元数量: 1
  • 确定原子立构中心数量: 1
  • 不确定原子立构中心数量: 1
  • 确定化学键立构中心数量: 0
  • 不确定化学键立构中心数量: 0
  • 拓扑分子极性表面积: 40.5A^2

Experimental Properties

  • Density: 1.07
  • Melting Point: 205-207
  • Boiling Point: 283.3°C at 760 mmHg
  • 闪点: 125.1°C
  • Refractive Index: 1.511
  • PSA: 40.46000
  • LogP: 1.38090

((1S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid Security Information

((1S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

((1S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB248808-250 mg
(1S)-1,7,7-Trimethylbicyclo[2.2.1]hept-2-en-2-ylboronic acid, 95%; .
 871333-99-2 95%
250mg
 €577.50 2023-04-27
TRC
T899163-25mg
(1S)-1,7,7-Trimethylbicyclo[2.2.1]hept-2-en-2-ylboronic acid
 871333-99-2
25mg
 $ 135.00 2022-06-02
Advanced ChemBlocks
P45017-1G
((1S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid
 871333-99-2 97%
1G
 $1,350 2023-09-15
Chemenu
CM217750-250mg
((1S)-1,7,7-Trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid
 871333-99-2 95%
250mg
 $585 2023-01-18
Chemenu
CM217750-100mg
((1S)-1,7,7-Trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid
 871333-99-2 95%
100mg
 $390 2023-01-18
abcr
AB248808-100mg
(1S)-1,7,7-Trimethylbicyclo[2.2.1]hept-2-en-2-ylboronic acid, 95%; .
 871333-99-2 95%
100mg
 €305.50 2025-03-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1246154-5g
((1s,4r)-1,7,7-Trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid
 871333-99-2 98%
5g
 ￥24512.00 2024-04-27
Ambeed
A875084-5g
((1S)-1,7,7-Trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid
 871333-99-2 98%
5g
 $2603.0 2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB10382-100mg
((1S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid
 871333-99-2 95%
100mg
 ￥1445.0 2024-04-16
Key Organics Ltd
BS-22441-0.25g
(1S)-1,7,7-Trimethylbicyclo[2.2.1]hept-2-en-2-ylboronic acid
 871333-99-2 >95%
0.25g
 £527.00 2025-02-08

((1S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid Literature

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(CAS:871333-99-2)((1S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-en-2-yl)boronic acid
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Purity:99%/99%/99%/99%/99%
Quantity:100.0mg/250.0mg/500.0mg/1.0g/5.0g
Price ($):181.0/289.0/481.0/722.0/2166.0